Cas no 850567-50-9 (3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride)

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride structure

850567-50-9 structure

Product Name:3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride

CAS No:850567-50-9

MF:C₁₄H₂₁BClNO₄

MW:313.584843397141

MDL:MFCD06659919

CID:719768

PubChem ID:44119626

Update Time:2024-10-26

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate hydrochloride
- (3-Amino-5-Methoxycarbonyl)Benzeneboronic Acid Pinacol Ester Hydrochloride
- 3-Amino-5-(methoxycarbonyl)benzeneboronic acid pinacol ester hydrochloride
- 3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, HCl
- Benzoic acid,3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester,hydrochlor...
- Benzoic acid,3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester,hydrochloride (1:1)
- OR5553
- METHYL 3-AMINO-5-BORONOBENZOATE, PINACOL ESTER, HCL
- 3-Amino-5-(methoxycarbonyl)benzeneboronic acid pinacol ester hydrochloride 95%
- 3-Amino-5-methoxycarbonylphenylboronic acid,pinacol
- 3-Amino-5-(methoxycarbonyl)benzeneboronicacidpinacolesterhydrochloride95%
- 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester hydrochloride
- PS-9679
- CS-0174309
- 3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester hydrochloride
- methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate;hydrochloride
- DB-017961
- 850567-50-9
- DTXSID60657332
- AKOS016001494
- AB26636
- Methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate--hydrogen chloride (1/1)
- Methyl3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoatehydrochloride
- E84443
- MFCD06659919
- 3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride
- MDL： MFCD06659919
- Inchi： 1S/C14H20BNO4.ClH/c1-13(2)14(3,4)20-15(19-13)10-6-9(12(17)18-5)7-11(16)8-10;/h6-8H,16H2,1-5H3;1H
- InChI Key： XFBMZLLETVIICU-UHFFFAOYSA-N
- SMILES： B1(C2=CC(N)=CC(C(OC)=O)=C2)OC(C)(C)C(C)(C)O1.Cl

Computed Properties

Exact Mass: 313.12500
Monoisotopic Mass: 313.125
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 369
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.8A^2

Experimental Properties

Melting Point: 125-127
Boiling Point: 458.2°C at 760 mmHg
Flash Point: 230.9°C
PSA: 70.78000
LogP: 2.73780

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A628003-100mg	3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride	850567-50-9		100mg	$ 144.00	2023-04-19
TRC	A628003-250mg	3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride	850567-50-9		250mg	$ 287.00	2023-04-19
TRC	A628003-500mg	3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride	850567-50-9		500mg	$ 442.00	2023-04-19
TRC	A628003-1g	3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride	850567-50-9		1g	$ 626.00	2023-04-19
Alichem	A019095118-5g	Methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate hydrochloride	850567-50-9	95%	5g	$930.96	2023-08-31
Fluorochem	219858-1g	Methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate hydrochloride	850567-50-9	95%	1g	￡284.00	2022-02-28
Apollo Scientific	OR5553-250mg	3-Amino-5-(methoxycarbonyl)benzeneboronic acid pinacol ester hydrochloride	850567-50-9	95%	250mg	£70.00	2025-02-20
Apollo Scientific	OR5553-1g	3-Amino-5-(methoxycarbonyl)benzeneboronic acid pinacol ester hydrochloride	850567-50-9	95%	1g	£250.00	2025-02-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H52870-250mg	3-Amino-5-(methoxycarbonyl)benzeneboronic acid pinacol ester hydrochloride, 95%	850567-50-9	95%	250mg	￥3044.00	2023-02-26
Fluorochem	219858-5g	Methyl 3-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate hydrochloride	850567-50-9	95%	5g	￡1134.00	2022-02-28

3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride Suppliers

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(CAS:850567-50-9)3-Amino-5-methoxycarbonylphenylboronic acid, pinacol ester, hydrochloride

Order Number:A841089

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:52

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